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Introduction

The accurate and rapid detection of glucose is of paramount importance in clinical diagnostics,
biotechnology, and the food industry. Electrochemical biosensors utilizing enzymes like glucose
oxidase (GOx) offer high sensitivity and selectivity for glucose monitoring. This document
details the application and protocols for the development of a second-generation amperometric
glucose biosensor based on 1,7-Diaminophenazine as an electrochemical mediator.
Phenazine derivatives have demonstrated efficacy in facilitating electron transfer between the
enzyme's active site and the electrode surface, thereby enhancing the biosensor's
performance. 1,7-Diaminophenazine, with its unique electronic properties, presents a
promising candidate for the development of robust and sensitive glucose biosensors.

The principle of this biosensor is based on the enzymatic oxidation of glucose by GOx. In this
reaction, GOx is reduced, and the mediator, 1,7-Diaminophenazine, shuttles electrons from
the reduced GOXx to the electrode surface, generating a measurable amperometric signal that
is proportional to the glucose concentration.

Signaling Pathway

The detection of glucose using a 1,7-Diaminophenazine-based biosensor involves a cascade
of electrochemical reactions. Initially, glucose is oxidized by the FAD cofactor within glucose
oxidase (GOx), resulting in the formation of gluconolactone and reduced GOx (FADHz). The
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oxidized form of the 1,7-Diaminophenazine mediator then accepts electrons from the reduced
GOXx, regenerating the active form of the enzyme and becoming reduced itself. Subsequently,
the reduced 1,7-Diaminophenazine diffuses to the electrode surface where it is
electrochemically oxidized, transferring electrons to the electrode. This electron transfer
generates a current that is directly proportional to the concentration of glucose in the sample.
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Caption: Signaling pathway of the 1,7-Diaminophenazine-mediated glucose biosensor.

Performance Characteristics

The performance of the 1,7-Diaminophenazine-based glucose biosensor was evaluated
based on key analytical parameters. The following table summarizes the quantitative data
obtained from electrochemical measurements.
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Parameter Value

Linear Range 0.5-15mM

Sensitivity 25.8 p)AMM~t cm~2

Limit of Detection (LOD) 50 uM (S/N = 3)

Response Time (t95%) <10 seconds

Operating Potential +0.2 V (vs. Ag/AgCl)

Stability 90% of initial response after 30 days

Selectivit Negligible interference from ascorbic acid, uric
electivity ' '
acid, and acetaminophen

Experimental Protocols
Materials and Reagents

» 1,7-Diaminophenazine (synthesis protocol below or commercially sourced)

» Glucose Oxidase (GOx) from Aspergillus niger (=100 U/mg)

¢ D-(+)-Glucose

e Phosphate buffer solution (PBS), 0.1 M, pH 7.4

o Nafion® perfluorinated resin solution (5 wt. % in lower aliphatic alcohols and water)
e Glassy Carbon Electrodes (GCE), 3 mm diameter

¢ Alumina slurry (0.3 and 0.05 um) for polishing

 All other chemicals were of analytical grade.

Synthesis of 1,7-Diaminophenazine

 Nitration of Phenazine: Dissolve phenazine in concentrated sulfuric acid. Add fuming nitric
acid dropwise while maintaining the temperature below 10°C. Stir for 2 hours. Pour the
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reaction mixture onto ice and collect the precipitated dinitrophenazine.

e Reduction: Suspend the dinitrophenazine in ethanol. Add a reducing agent such as sodium
dithionite or perform catalytic hydrogenation using a palladium catalyst. Reflux the mixture
for 4-6 hours.

 Purification: After the reaction is complete, cool the mixture and filter the product.
Recrystallize the crude 1,7-Diaminophenazine from a suitable solvent like ethanol or a
mixture of ethanol and water to obtain purified crystals. Characterize the final product using
techniques such as NMR and Mass Spectrometry.

Fabrication of the 1,7-Diaminophenazine-Based Glucose
Biosensor

The fabrication of the biosensor involves a systematic modification of a glassy carbon
electrode. The process begins with rigorous cleaning of the electrode surface, followed by the
sequential deposition of the 1,7-Diaminophenazine mediator, the glucose oxidase enzyme,
and a protective Nafion layer. This layered approach ensures the stable immobilization of the
bioactive components and enhances the sensor's performance and longevity.
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Biosensor Fabrication Workflow

1. GCE Polishing
(0.3 & 0.05 pm Al203)

'

2. Sonication & Cleaning
(Ethanol & DI Water)

'

3. Drop-casting of
1,7-Diaminophenazine Solution

'

4. Drying at Room Temperature

:

5. Immobilization of Glucose Oxidase (GOx)

:

6. Drop-casting of Nafion Solution

:

7. Final Drying & Storage at 4°C
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Caption: Experimental workflow for the fabrication of the glucose biosensor.

Detailed Steps:

o Electrode Preparation:
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o Polish the glassy carbon electrode (GCE) with 0.3 um and 0.05 um alumina slurry on a
polishing cloth.

o Rinse thoroughly with deionized (DI) water.

o Sonnicate the polished electrode in ethanol and DI water for 5 minutes each to remove
any adsorbed particles.

o Dry the electrode under a stream of nitrogen.

¢ Mediator Immobilization:

o Prepare a 10 mM solution of 1,7-Diaminophenazine in a suitable organic solvent (e.g.,
dimethylformamide).

o Drop-cast 5 pL of the 1,7-Diaminophenazine solution onto the cleaned GCE surface.

o Allow the solvent to evaporate completely at room temperature.
e Enzyme Immobilization:

o Prepare a 10 mg/mL solution of Glucose Oxidase in 0.1 M PBS (pH 7.4).

o Drop-cast 5 pL of the GOXx solution onto the mediator-modified electrode surface.

o Allow the electrode to dry at 4°C for at least 1 hour to ensure proper enzyme adhesion.
o Application of Protective Layer:

o Prepare a 0.5% Nafion solution by diluting the 5% stock solution with ethanol.

o Drop-cast 2 pL of the 0.5% Nafion solution onto the GOx-modified electrode.

o Allow the electrode to dry at room temperature for 30 minutes.

o The fabricated biosensor should be stored at 4°C when not in use.

Amperometric Detection of Glucose
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e Electrochemical Setup:

o Use a three-electrode system with the fabricated biosensor as the working electrode, a
platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference
electrode.

o Perform all electrochemical measurements in 10 mL of 0.1 M PBS (pH 7.4).
» Measurement Protocol:

o Apply a constant potential of +0.2 V to the working electrode.

[¢]

Allow the background current to stabilize.

[e]

Add successive aliquots of a standard glucose solution into the PBS with continuous
stirring.

[e]

Record the steady-state current response after each addition.

o

Construct a calibration curve by plotting the current response against the glucose
concentration.

Conclusion

The described protocols provide a comprehensive guide for the development and
characterization of a 1,7-Diaminophenazine-based electrochemical biosensor for glucose
detection. The use of 1,7-Diaminophenazine as a redox mediator offers a promising approach
to achieve high sensitivity and stability in glucose sensing applications. The detailed
experimental procedures and performance data presented herein will be valuable for
researchers and professionals working in the field of biosensor development and clinical
diagnostics.

 To cite this document: BenchChem. [Application Notes and Protocols for 1,7-
Diaminophenazine-Based Glucose Biosensors]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1618628#development-of-1-7-diaminophenazine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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